Cas no 31081-59-1 (Methanesulfonic acid,octadecyl ester)

• Product Name: Methanesulfonic acid,octadecyl ester
• CAS No: 31081-59-1
• MF: C₁₉H₄₀O₃S
• MW: 348.584105491638
• CID: 305925
• PubChem ID: 141620
• Update Time: 2025-04-19

Methanesulfonic acid,octadecyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,octadecyl ester
• Octadecyl methanesulfonate
• 1-octadecyl methanesulfonate
• 1-octadecyl methanesulphonate
• AC1LBJTI
• Acetic acid, bromo-, octadecyl ester
• AG-K-15615
• Bromessigsaeure-octadecylester
• Bromoacetic acid, octadecyl ester
• CTK0A2545
• n-octadecyl bromoacetate
• n-octadecyl mesylate
• n-octadecylmethanesulphonate
• octadecanyl methansulfonate
• Octadecyl bromoacetate
• octadecyl methanesulphonate
• Octadecylbromacetat
• 31081-59-1
• 5Z-0614
• KNPLQZXBTKKRAJ-UHFFFAOYSA-N
• methanesulfonic acid octadecyl ester
• DTXSID20953180
• Methanesulfonic acid, octadecyl ester
• n-octadecyl methane sulfonate
• Methanesulfonic acid, octadecyl-
• SCHEMBL1043221
• OCTADECYLMETHANESULFONATE

• Inchi： 1S/C19H40O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22-23(2,20)21/h3-19H2,1-2H3
• InChI Key： KNPLQZXBTKKRAJ-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 348.27
• Monoisotopic Mass: 348.26981631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters